Cas no 203863-17-6 (calcium hexafluoroacetylacetonate dihydrate)

• Product Name: calcium hexafluoroacetylacetonate dihydrate
• CAS No: 203863-17-6
• MF: C₁₀H₆CaF₁₂O₆
• MW: 490.209885120392
• CID: 909695
• PubChem ID: 2736456
• Update Time: 2025-08-02

calcium hexafluoroacetylacetonate dihydrate Chemical and Physical Properties

Names and Identifiers

• calcium hexafluoroacetylacetonate dihydrate
• calcium,(Z)-1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-olate,dihydrate
• Calcium hexafluoroacetylacetonate dihydrate, 97%
• Calcium;1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-olate;dihydrate
• 203863-17-6
• DB-045193

• Inchi： 1S/2C5H2F6O2.Ca.2H2O/c2*6-4(7,8)2(12)1-3(13)5(9,10)11;;;/h2*1,12H;;2*1H2/q;;+2;;/p-2
• InChI Key： CSKMJQHMZGBTNJ-UHFFFAOYSA-L
• SMILES： [Ca+2].FC(C(=CC(C(F)(F)F)=O)[O-])(F)F.FC(C(=CC(C(F)(F)F)=O)[O-])(F)F.O.O

Computed Properties

• Exact Mass: 489.96000
• Monoisotopic Mass: 489.9598667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 135-140°C
• Boiling Point: 230-240°C
• PSA: 71.06000
• LogP: 3.96120
• Solubility: Not determined

calcium hexafluoroacetylacetonate dihydrate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on calcium hexafluoroacetylacetonate dihydrate

Calcium Hexafluoroacetylacetonate Dihydrate: A Comprehensive Overview

Calcium hexafluoroacetylacetonate dihydrate, with the CAS number 203863-17-6, is a compound that has garnered significant attention in the fields of coordination chemistry and materials science. This compound, often abbreviated as Cahfa, is a derivative of hexafluoroacetylacetonate (hfia) and serves as a versatile ligand in the synthesis of metal complexes. Its unique structure and properties make it an invaluable tool in various applications, including catalysis, sensing, and optoelectronics.

The molecular structure of calcium hexafluoroacetylacetonate dihydrate comprises a calcium ion coordinated to two hfia ligands, with each hfia molecule containing six fluorine atoms. The presence of these fluorine atoms imparts high electron-withdrawing effects, which significantly influence the electronic properties of the resulting complexes. Recent studies have demonstrated that the coordination environment around the calcium ion can be fine-tuned by varying the solvent and reaction conditions, leading to the formation of isostructural or polymorphic compounds with distinct physical and chemical properties.

One of the most notable applications of calcium hexafluoroacetylacetonate dihydrate is in the synthesis of metal-organic frameworks (MOFs). These MOFs have been extensively studied for their potential in gas storage, separation, and catalysis. For instance, researchers have reported the use of Cahfa as a building block for constructing highly porous MOFs with exceptional stability under harsh conditions. The fluoride-rich environment provided by Cahfa not only enhances the thermal stability of these frameworks but also imparts unique optical and electronic properties, making them suitable for advanced sensing applications.

In addition to its role in MOF synthesis, calcium hexafluoroacetylacetonate dihydrate has also been employed as a precursor for producing metal nanoparticles. The controlled reduction of Cahfa-derived complexes has led to the formation of nanoparticles with uniform size distribution and high catalytic activity. Recent advancements in this area have focused on optimizing the reduction process to achieve better control over particle size and shape, which are critical factors in determining the catalytic performance of these nanoparticles.

The optical properties of calcium hexafluoroacetylacetonate dihydrate-based materials have also been explored for applications in optoelectronics. For example, studies have shown that Cahfa-derived complexes exhibit strong fluorescence emission under UV irradiation, making them promising candidates for use in light-emitting devices (LEDs) and bioimaging applications. The introduction of fluorine atoms into the ligand framework further enhances the fluorescence quantum yield, enabling more efficient energy transfer processes within these materials.

From an environmental perspective, calcium hexafluoroacetylacetonate dihydrate has been investigated for its potential role in remediating heavy metal contamination. By forming stable complexes with toxic metals such as lead and mercury, Cahfa can effectively sequester these contaminants from aqueous solutions. Recent research has focused on improving the selectivity and capacity of Cahfa-based sorbents through modifications to their surface chemistry, paving the way for their use in large-scale water treatment processes.

In conclusion, calcium hexafluoroacetylacetonate dihydrate, with its unique structural features and versatile chemical properties, continues to be a subject of intense research across multiple disciplines. Its applications span from materials science to environmental remediation, with ongoing studies exploring new avenues for its utilization. As advancements in synthetic methodologies and characterization techniques continue to unfold, it is anticipated that Cahfa will play an even more prominent role in shaping future technologies.